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Compound of Interest

Compound Name: 4-Methylpyridine-2-carbaldehyde

Cat. No.: B1311750

For researchers and scientists in the field of drug development, the safe handling of chemical
reagents is paramount. This document provides essential, immediate safety and logistical
information for the use of 4-Methylpyridine-2-carbaldehyde (CAS No. 53547-60-7), ensuring
the protection of personnel and the integrity of your research.

Chemical Identifier and Properties:

Property Value

Chemical Name 4-Methylpyridine-2-carbaldehyde

Synonyms 2-Formy.l-4-.methylpyridine, 4-
Methylpicolinaldehyde

CAS Number 53547-60-7

Molecular Formula C7H7NO

Molecular Weight 121.14 g/mol

Form Liquid

Density 1.082 g/mL at 25 °C

Flash Point 85.6 °C (186.1 °F)[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

4-Methylpyridine-2-carbaldehyde is classified as harmful if swallowed and causes serious
eye irritation[1]. Adherence to the following PPE guidelines is mandatory to minimize exposure
risks.

Minimum PPE Requirements:

Protection Type Specification

Chemical safety goggles with side-shields
Eye Protection conforming to EN 166 (EU) or NIOSH (US)
standards[2].

) Chemical-resistant gloves (e.g., Nitrile,
Hand Protection _
Neoprene). Inspect gloves prior to use.

Laboratory coat. In case of splash risk, wear
Skin and Body Protection additional protective clothing such as an apron

or coveralls.

Use in a well-ventilated area or under a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ) ] ]
a NIOSH-approved respirator with an organic

vapor cartridge is recommended.

Operational Plan for Safe Handling

A systematic approach to handling 4-Methylpyridine-2-carbaldehyde, from receipt to
disposal, is critical for laboratory safety.

Step-by-Step Handling Protocol:

e Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or
leaks. Verify that the label matches the product ordered.
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» Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases. The storage area
should be clearly marked. Keep the container tightly closed when not in use.

e Preparation and Use:

[e]

Work in a designated area, preferably within a chemical fume hood, to ensure adequate
ventilation.

o Before handling, ensure all required PPE is correctly worn.
o Avoid direct contact with the skin and eyes. Do not inhale vapors.

o Use only non-sparking tools to prevent ignition sources, as the material is a combustible
liquid.

o Ground/bond container and receiving equipment to prevent static discharge.

e Spill Management:

[e]

In case of a small spill, absorb the material with an inert absorbent (e.g., sand,
vermiculite).

[e]

For larger spills, evacuate the area and follow emergency procedures.

o

Collect the absorbed material into a suitable, labeled container for disposal.

[¢]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Proper disposal of 4-Methylpyridine-2-carbaldehyde and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:

o Chemical Waste: Dispose of unused or waste 4-Methylpyridine-2-carbaldehyde as
hazardous waste. Do not pour down the drain. All waste must be handled in accordance with
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local, state, and federal regulations.

o Contaminated Materials: Any materials contaminated with 4-Methylpyridine-2-
carbaldehyde, such as absorbent materials, gloves, and empty containers, should be
treated as hazardous waste and disposed of accordingly.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and treated as hazardous waste. Puncture the container to
prevent reuse before disposal.

Workflow for Safe Handling of 4-Methylpyridine-2-
carbaldehyde

Caption: Logical workflow for the safe handling of 4-Methylpyridine-2-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1311750?utm_src=pdf-body
https://www.benchchem.com/product/b1311750?utm_src=pdf-body
https://www.benchchem.com/product/b1311750?utm_src=pdf-body
https://www.benchchem.com/product/b1311750?utm_src=pdf-body
https://www.benchchem.com/product/b1311750?utm_src=pdf-body
https://www.benchchem.com/product/b1311750?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/761877
https://www.echemi.com/sds/4-methyl-pyridine-2-carboxylicacid-pid_Seven34143.html
https://www.benchchem.com/product/b1311750#personal-protective-equipment-for-handling-4-methylpyridine-2-carbaldehyde
https://www.benchchem.com/product/b1311750#personal-protective-equipment-for-handling-4-methylpyridine-2-carbaldehyde
https://www.benchchem.com/product/b1311750#personal-protective-equipment-for-handling-4-methylpyridine-2-carbaldehyde
https://www.benchchem.com/product/b1311750#personal-protective-equipment-for-handling-4-methylpyridine-2-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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